Cas no 2167156-54-7 (2-amino-6-(1-amino-2-fluoroethyl)phenol)

• Product Name: 2-amino-6-(1-amino-2-fluoroethyl)phenol
• CAS No: 2167156-54-7
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 6289263
• PubChem ID: 165746172
• Update Time: 2025-05-22

2-amino-6-(1-amino-2-fluoroethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(1-amino-2-fluoroethyl)phenol
• 2167156-54-7
• EN300-1274394

• Inchi： 1S/C8H11FN2O/c9-4-7(11)5-2-1-3-6(10)8(5)12/h1-3,7,12H,4,10-11H2
• InChI Key： KCZMYIMCPQWMTR-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC=C(C=1O)N)N

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-amino-6-(1-amino-2-fluoroethyl)phenol

2-amino-6-(1-amino-2-fluoroethyl)phenol

The compound 2-amino-6-(1-amino-2-fluoroethyl)phenol (CAS No: 2167156-54-7) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of phenolic compounds, characterized by the presence of a hydroxyl group (-OH) attached to an aromatic ring. The molecule also features two amino groups (-NH₂) and a fluorine atom, which contribute to its unique chemical properties and reactivity.

The phenolic core of this compound serves as a versatile platform for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. The presence of amino groups introduces additional functional diversity, enabling participation in various biochemical pathways and interactions. Recent studies have highlighted the role of such compounds in drug design, particularly in the development of antimicrobial agents and anticancer drugs, where the combination of phenolic and amino functionalities can enhance bioavailability and target specificity.

One of the most intriguing aspects of 2-amino-6-(1-amino-2-fluoroethyl)phenol is its ability to act as a precursor in the synthesis of advanced materials. For instance, researchers have explored its use in the creation of polymeric materials with tailored mechanical and thermal properties. The fluorine atom within the molecule plays a crucial role in modulating these properties, as it introduces electron-withdrawing effects that can enhance stability and reactivity during polymerization processes.

From a biological standpoint, this compound has shown promising results in preclinical studies targeting neurodegenerative diseases. The amino groups in the molecule are believed to facilitate interactions with key proteins involved in neuronal protection and repair mechanisms. Furthermore, the phenolic group contributes to its antioxidant activity, which is critical in combating oxidative stress—a hallmark of neurodegenerative conditions such as Alzheimer's disease.

The synthesis of 2-amino-6-(1-amino-2-fluoroethyl)phenol involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes, reducing costs and minimizing waste generation. These improvements are particularly important given the increasing demand for this compound in both academic research and industrial applications.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity when properly managed, making it suitable for use in biodegradable formulations. Its degradation pathways have been extensively studied under various environmental conditions, providing insights into its ecological footprint and potential for sustainable utilization.

Looking ahead, the versatility of 2-amino-6-(1-amino-2-fluoroethyl)phenol positions it as a key player in future innovations across multiple disciplines. Its ability to serve as both a functional material precursor and a bioactive agent underscores its importance in driving scientific progress. As research continues to uncover new applications for this compound, its role in advancing technology and medicine will undoubtedly expand further.